Dodecanamide, N-[2-(2-hydroxyethoxy)ethyl]-

• CAS RN: 20138-28-7
• Molecular Formula: C16H33NO3
• Molecular Weight: 287.44 g/mol
• IUPAC Name: N-[2-(2-hydroxyethoxy)ethyl]dodecanamide
• InChI: InChI=1S/C16H33NO3/c1-2-3-4-5-6-7-8-9-10-11-16(19)17-12-14-20-15-13-18/h18H,2-15H2,1H3,(H,17,19)
• InChI Key: SIFSGJHNINUHSG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)NCCOCCO
• Related CAS: 26635-75-6

Description

Dodecanamide, N-[2-(2-hydroxyethoxy)ethyl]- is a useful research compound. Its molecular formula is C16H33NO3 and its molecular weight is 287.44 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a cooled solution of 11 g of 2-(2-aminoethoxy)-ethanol in 75 ml of dichloromethane and excess triethylamine was added dropwise 13 g of dodecanoyl chloride in 25 ml of dichloromethane. After stirring at room temperature for 3 hours the reaction mixture was concentrated and then diluted with 100 ml of ethyl acetate and 100 ml of water. The organic layer was washed with 2×50 ml of water and brine, dried, filtered and concentrated to give 13.7 g of crude product. Recrystallization from ethyl acetate/hexane gave 11.2 g of product, m.p. 62°-64° C.

Synthesis routes and methods II

Procedure details